Cas no 3527-55-7 (Methyl Apholate)

Methyl Apholate structure
Methyl Apholate structure
Product Name:Methyl Apholate
CAS No:3527-55-7
MF:C18H36N9P3
MW:471.460023880005
CID:308753
PubChem ID:72596
Update Time:2025-04-19

Methyl Apholate Chemical and Physical Properties

Names and Identifiers

    • 2l5,4l5,6l5-1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexakis(2-methyl-1-aziridinyl)-
    • 2,2,4,4,6,6-hexakis(2-methylaziridin-1-yl)-1,3,5-triaza-2λ<sup>5</sup>,4λ<sup>5</sup>,6λ<sup>5</sup>-triphosphacyclohexa-1,3,5-triene
    • 2,2,4,4,6,6-Hexa-(2-methyl-aziridinyl)-2,4,6-triphospha-1,3,5-triazin
    • 2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(2-methylaziridin-1-yl)-1,2,3,4,5,6-triazatriphosphorine
    • AC1L2IBQ
    • AC1Q4XMY
    • AR-1J5743
    • EINECS 222-547-6
    • Methyl apholate
    • NCI60_004435
    • NSC58788
    • NSC 58788
    • Hexakis(2-methyl-1-aziridinyl)phosphonitrile
    • 2,2,4,4,6,6-hexakis(2-methylaziridin-1-yl)-1,3,5-triaza-2lambda5,4lambda5,6lambda5-triphosphacyclohexa-1,3,5-triene
    • Hexa(2-methyl-1-aziridinyl)-1,5-phosphotriazine
    • Hexa-1-(2-methyl)aziridinyltriphosphatriazine
    • Hexakis(2-methyl-1-aziridinyl)phosphatriazine
    • 1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(2-methyl-1-aziridinyl)-
    • NSC-58788
    • SCHEMBL434085
    • 3527-55-7
    • AKOS040753027
    • CHEMBL1983188
    • AI3-50123
    • Hexa(2-methylaziridinyl)cyclotriphosphazene
    • NS00049179
    • DTXSID20956712
    • 1,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(2-methyl-1-aziridinyl)-
    • Methyl Apholate
    • Inchi: 1S/C18H36N9P3/c1-13-7-22(13)28(23-8-14(23)2)19-29(24-9-15(24)3,25-10-16(25)4)21-30(20-28,26-11-17(26)5)27-12-18(27)6/h13-18H,7-12H2,1-6H3
    • InChI Key: NGZPBOGBIKWFQY-UHFFFAOYSA-N
    • SMILES: P1(N=P(N=P(N=1)(N1CC1C)N1CC1C)(N1CC1C)N1CC1C)(N1CC1C)N1CC1C

Computed Properties

  • Exact Mass: 471.23118
  • Monoisotopic Mass: 471.23065318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 772
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 56.73

Methyl Apholate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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M276170-10mg
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